Cas no 736179-85-4 (1,3,6-Triazabicyclo[4.2.1]nonane(9CI))
736179-85-4 structure
Product Name:1,3,6-Triazabicyclo[4.2.1]nonane(9CI)
CAS No:736179-85-4
MF:C6H13N3
MW:127.187520742416
CID:559725
PubChem ID:45087307
Update Time:2025-04-19
1,3,6-Triazabicyclo[4.2.1]nonane(9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1,3,6-Triazabicyclo[4.2.1]nonane(9CI)
- 1,4,6-triazabicyclo[4.2.1]nonane
- 736179-85-4
- SCHEMBL21569435
- DTXSID40666063
- 1,3,6-TRIAZABICYCLO[4.2.1]NONANE
-
- Inchi: 1S/C6H13N3/c1-2-8-3-4-9(6-8)5-7-1/h7H,1-6H2
- InChI Key: KPQPVUVFJQYJAA-UHFFFAOYSA-N
- SMILES: N12CCNCN(CC1)C2
Computed Properties
- Exact Mass: 127.111
- Monoisotopic Mass: 127.111
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 105
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 18.5A^2
- XLogP3: -0.4
1,3,6-Triazabicyclo[4.2.1]nonane(9CI) Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
736179-85-4 (1,3,6-Triazabicyclo[4.2.1]nonane(9CI)) Related Products
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